Cas no 1035266-34-2 (3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1035266-34-2
• MF: C₁₃H₁₆BNO₃
• MW: 245.082043647766
• CID: 1137666
• PubChem ID: 59763893
• Update Time: 2025-04-20

3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 3-hydroxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• MB15475
• CS-0135501
• QAUOMWWGBVRQMR-UHFFFAOYSA-N
• 3-HYDROXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZONITRILE
• DB-094299
• SCHEMBL4784162
• 1035266-34-2

• Inchi： 1S/C13H16BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-9(8-15)6-11(16)7-10/h5-7,16H,1-4H3
• InChI Key： QAUOMWWGBVRQMR-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C#N)C=C(C=2)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.1223235g/mol
• Monoisotopic Mass: 245.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles